N-[1-(3,4-dimethoxyphenyl)ethyl]-2-(thiophen-2-yl)acetamide

• IUPAC Name: N-[1-(3,4-dimethoxyphenyl)ethyl]-2-thiophen-2-ylacetamide
• InChI: InChI=1S/C16H19NO3S/c1-11(17-16(18)10-13-5-4-8-21-13)12-6-7-14(19-2)15(9-12)20-3/h4-9,11H,10H2,1-3H3,(H,17,18)
• InChI Key: WJJMBBLLKPKTGU-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC(=C(C=C1)OC)OC)NC(=O)CC2=CC=CS2
• Molecular Formula: C16H19NO3S
• Molecular Weight: 305.4 g/mol
• Solubility: >45.8 [ug/mL] (The mean of the results at pH 7.4)

Description

N-[1-(3,4-dimethoxyphenyl)ethyl]-2-(thiophen-2-yl)acetamide is an organic compound with a complex structure that includes both aromatic and heterocyclic elements

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[1-(3,4-dimethoxyphenyl)ethyl]-2-(thiophen-2-yl)acetamide typically involves the reaction of 3,4-dimethoxyphenethylamine with 2-thiopheneacetic acid. The reaction is usually carried out in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP) to facilitate the formation of the amide bond.

Industrial Production Methods

Industrial production methods for this compound would likely involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. This could include the use of continuous flow reactors and automated systems to ensure consistent production.

Chemical Reactions Analysis

Types of Reactions

N-[1-(3,4-dimethoxyphenyl)ethyl]-2-(thiophen-2-yl)acetamide can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can convert the compound into its corresponding amine or alcohol derivatives.

Substitution: The aromatic rings in the compound can undergo electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H₂O₂) and m-chloroperbenzoic acid (m-CPBA).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are typically used.

Substitution: Reagents like halogens (e.g., bromine, chlorine) and nucleophiles (e.g., amines, thiols) are commonly employed.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield sulfoxides or sulfones, while reduction can produce amines or alcohols.

Scientific Research Applications

N-[1-(3,4-dimethoxyphenyl)ethyl]-2-(thiophen-2-yl)acetamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential biological activity, including antimicrobial and anti-inflammatory properties.

Medicine: Investigated for its potential therapeutic effects, particularly in the treatment of neurological disorders.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-[1-(3,4-dimethoxyphenyl)ethyl]-2-(thiophen-2-yl)acetamide involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

• N-[2-(3,4-dimethoxyphenyl)ethyl]acetamide
• N-[4-[[1-[2-(3,4-dimethoxyphenyl)ethyl]-2,4,6-trioxo-1,3-diazinan-5-ylidene]methylamino]phenyl]acetamide

Uniqueness

N-[1-(3,4-dimethoxyphenyl)ethyl]-2-(thiophen-2-yl)acetamide is unique due to the presence of both 3,4-dimethoxyphenyl and 2-thienyl groups in its structure. This combination of aromatic and heterocyclic elements imparts distinct chemical and biological properties, making it a valuable compound for various research and industrial applications.